Cas no 1803887-23-1 (Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate
• CAS No: 1803887-23-1
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4949557
• Update Time: 2025-06-08

Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)11-5-3-4-9(12(11)8-15)6-10(16)7-14/h3-5H,2,6-8H2,1H3
• InChI Key： VYYQGHKBTSJZKY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(=O)OCC)C=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate

Comprehensive Overview of Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (CAS No. 1803887-23-1)

Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (CAS No. 1803887-23-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its bromo and chloromethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly for designing bioactive molecules targeting enzyme inhibition or receptor modulation. Its molecular framework allows for further derivatization, making it a valuable building block in medicinal chemistry.

The compound's CAS No. 1803887-23-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate growing interest in its application for covalent inhibitor development, a hot topic in oncology and antiviral research. The presence of both electrophilic (bromo and chloromethyl) and ester groups enables selective reactions, aligning with modern click chemistry methodologies. This adaptability positions it as a candidate for PROTAC (Proteolysis Targeting Chimeras) design, a cutting-edge therapeutic strategy.

From a synthetic perspective, Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate exemplifies the convergence of green chemistry principles and atom economy. Its efficient synthesis routes, often involving palladium-catalyzed cross-coupling or microwave-assisted reactions, resonate with industry demands for sustainable processes. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring reproducibility in preclinical studies. The compound's stability under various pH conditions also makes it suitable for formulation optimization in drug delivery systems.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators or pesticide synergists. Its halogenated structure contributes to bioactivity, while the ester group enhances bioavailability—a key consideration in crop protection product development. Environmental degradation studies of such compounds are increasingly prioritized, addressing consumer concerns about eco-friendly pesticides.

The patent landscape around CAS No. 1803887-23-1 reveals its utility in intellectual property-driven sectors. Companies leverage its scaffold to create proprietary libraries for combinatorial chemistry, often pairing it with AI-driven drug design platforms. This intersection of traditional synthesis and machine learning exemplifies innovation in chemical informatics.

Safety assessments of Ethyl 3-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate emphasize proper handling under GLP (Good Laboratory Practice) guidelines. While not classified as hazardous under standard protocols, its reactive groups necessitate controlled storage conditions. Such precautions align with broader industry shifts toward laboratory automation and digital documentation to enhance traceability.

Market analyses suggest rising demand for this compound in contract research organizations (CROs) and academic collaborations. Its price volatility reflects supply chain dynamics in fine chemicals, prompting interest in alternative synthetic routes. The compound's role in battery materials research—particularly for organic electrodes—has also emerged as an unexpected application area, showcasing its interdisciplinary potential.

Future research directions may explore its utility in bioconjugation techniques for antibody-drug conjugates (ADCs) or fluorescent probes. As regulatory frameworks evolve, particularly in REACH compliance, thorough ecotoxicological profiling will become essential. The compound's journey from bench to market encapsulates the challenges and opportunities in modern specialty chemicals development.